Cas no 1805411-88-4 (2-Chloro-5-cyano-4-(difluoromethyl)pyridine-3-sulfonyl chloride)

• Product Name: 2-Chloro-5-cyano-4-(difluoromethyl)pyridine-3-sulfonyl chloride
• CAS No: 1805411-88-4
• MF: C₇H₂Cl₂F₂N₂O₂S
• MW: 287.070785045624
• CID: 4868772
• Update Time: 2025-08-10

2-Chloro-5-cyano-4-(difluoromethyl)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-cyano-4-(difluoromethyl)pyridine-3-sulfonyl chloride

• Inchi： 1S/C7H2Cl2F2N2O2S/c8-6-5(16(9,14)15)4(7(10)11)3(1-12)2-13-6/h2,7H
• InChI Key： GLDAYCRRJOJTTA-UHFFFAOYSA-N
• SMILES： ClS(C1C(=NC=C(C#N)C=1C(F)F)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 2.2
• Topological Polar Surface Area: 79.2

Additional information on 2-Chloro-5-cyano-4-(difluoromethyl)pyridine-3-sulfonyl chloride

2-Chloro-5-cyano-4-(difluoromethyl)pyridine-3-sulfonyl chloride (CAS No. 1805411-88-4)

The compound 2-Chloro-5-cyano-4-(difluoromethyl)pyridine-3-sulfonyl chloride, identified by the CAS number 1805411-88-4, is a highly specialized organic chemical. This compound belongs to the class of sulfonyl chlorides, which are widely used in various chemical reactions, particularly in the synthesis of sulfonamides and other sulfur-containing compounds. The structure of this molecule is characterized by a pyridine ring substituted with chlorine, cyano, difluoromethyl, and sulfonyl chloride groups at specific positions, making it a versatile building block in organic synthesis.

The sulfonyl chloride group (-SO₂Cl) is a reactive moiety that plays a crucial role in enabling this compound to participate in nucleophilic substitutions. This reactivity makes it an invaluable reagent in the pharmaceutical industry, where it is often employed to introduce sulfonamide functionalities into drug molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

One of the key features of 2-Chloro-5-cyano-4-(difluoromethyl)pyridine-3-sulfonyl chloride is its ability to undergo selective substitution reactions under mild conditions. This property has been leveraged in the synthesis of bioactive compounds with improved pharmacokinetic profiles. For instance, researchers have utilized this compound to develop analogs with enhanced solubility and bioavailability, which are critical factors in drug design.

In addition to its role in pharmaceutical applications, this compound has also found utility in agrochemicals and materials science. Its ability to form stable sulfonamides has made it a valuable intermediate in the production of herbicides and fungicides. Furthermore, recent advancements in polymer chemistry have explored the use of this compound as a precursor for functional polymers with tailored properties.

The synthesis of 2-Chloro-5-cyano-4-(difluoromethyl)pyridine-3-sulfonyl chloride involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. The introduction of the sulfonyl chloride group is achieved through a series of oxidation and substitution reactions, ensuring high purity and stability of the final product. Quality control measures are stringent to ensure that the compound meets industry standards for use in sensitive applications.

From an environmental standpoint, there is growing interest in understanding the fate and behavior of this compound in different ecosystems. Studies have shown that while it exhibits moderate persistence under certain conditions, its degradation pathways can be influenced by environmental factors such as pH and microbial activity. These findings are essential for assessing its potential impact on ecosystems and guiding sustainable practices in its production and application.

In conclusion, 2-Chloro-5-cyano-4-(difluoromethyl)pyridine-3-sulfonyl chloride (CAS No. 1805411-88-4) is a versatile and reactive compound with a wide range of applications across various industries. Its unique chemical properties make it an indispensable tool in organic synthesis, particularly in the development of bioactive compounds and advanced materials. As research continues to uncover new avenues for its use, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.